Cas no 102568-47-8 (5-Cyano-2,3-ditolyltetrazolium)

• Product Name: 5-Cyano-2,3-ditolyltetrazolium
• CAS No: 102568-47-8
• MF: C₁₆H₁₄ClN₅
• MW: 311.768861293793
• CID: 165663
• PubChem ID: 57346251
• Update Time: 2025-06-08

5-Cyano-2,3-ditolyltetrazolium Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2,3-ditolyltetrazolium
• 2,3-bis(2-methylphenyl)-1H-tetrazol-1-ium-5-carbonitrile
• CTC
• CYANODITOLYLTETRAZOLIUM CHLORIDE (CTC)
• 5-CYANO-2,3-BIS(4-METHYLPHENYL)-2H-TETRAZOLIUM CHLORIDE
• 5-CYANO-2,3-DI-(P-TOLYL)TETRAZOLIUM CHLORIDE
• 5-cyano-2,3-di-4-tolyltetrazolium chloride
• 5-CYANO-2,3-DITOLYL TETRAZOLIUM CHLORIDE
• CYANODITOLYL TETRAZOLIUM CHLORIDE
• 102568-47-8

• Inchi： 1S/C16H14N5.ClH/c1-12-3-7-14(8-4-12)20-18-16(11-17)19-21(20)15-9-5-13(2)6-10-15;/h3-10H,1-2H3;1H/q+1;/p-1
• InChI Key： SSJZAXOTLCJNLF-UHFFFAOYSA-M
• SMILES： N1(N=C(C#N)N=[N+]1C1C=CC(C)=CC=1)C1=CC=C(C)C=C1.[Cl-]

Computed Properties

• Exact Mass: 311.09400
• Monoisotopic Mass: 313.109423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9
• XLogP3: 4.5

Experimental Properties

• Density: g/cm3
• Melting Point: 230℃
• Boiling Point: 416.7°Cat760mmHg
• Flash Point: 205.8°C
• Refractive Index: 1.745
• PSA: 58.38000
• LogP: -0.96352

5-Cyano-2,3-ditolyltetrazolium Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26WGK Germany 3F 8
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-Cyano-2,3-ditolyltetrazolium

Comprehensive Analysis of 5-Cyano-2,3-ditolyltetrazolium (CAS No. 102568-47-8): Properties, Applications, and Research Insights

In the realm of biochemical and pharmaceutical research, 5-Cyano-2,3-ditolyltetrazolium (CAS No. 102568-47-8) has emerged as a pivotal compound due to its unique structural properties and versatile applications. This tetrazolium-based dye is widely recognized for its role in cell viability assays, particularly in measuring mitochondrial activity through the reduction of tetrazolium salts to formazan derivatives. Its high sensitivity and compatibility with spectrophotometric detection make it a preferred choice for researchers studying cellular metabolism and drug screening.

The molecular structure of 5-Cyano-2,3-ditolyltetrazolium features a cyano group and two toluene substituents, which enhance its stability and reactivity in biological systems. This compound is often compared to other tetrazolium salts like MTT and XTT, but its lower cytotoxicity and higher solubility in aqueous solutions offer distinct advantages. Recent studies highlight its utility in 3D cell culture models and high-throughput screening (HTS), aligning with the growing demand for precision medicine and personalized therapeutics.

From an industrial perspective, 5-Cyano-2,3-ditolyltetrazolium is synthesized through a multi-step process involving nitrile incorporation and tetrazole ring formation. Its purity (>98%) is critical for reproducible experimental outcomes, as impurities may interfere with enzymatic reduction pathways. Researchers frequently inquire about its storage conditions (recommended at -20°C in dark vials) and compatibility with reducing agents, reflecting broader trends in assay optimization and reproducibility challenges in life sciences.

The compound’s relevance extends to cancer research, where it aids in evaluating chemotherapeutic efficacy by quantifying viable cells post-treatment. Its non-radioactive nature and adaptability to automated systems resonate with the shift toward green chemistry and lab automation. Additionally, its use in neurodegenerative disease models underscores its cross-disciplinary value, addressing trending topics like mitochondrial dysfunction and oxidative stress.

Despite its advantages, limitations such as light sensitivity and interference with certain reductases necessitate careful experimental design. Innovations like nanoparticle-coupled tetrazolium assays and microfluidic integration are being explored to overcome these hurdles. As the scientific community prioritizes data-driven research and AI-assisted drug discovery, compounds like 5-Cyano-2,3-ditolyltetrazolium will remain indispensable tools for bridging in vitro findings with in vivo relevance.

In summary, 5-Cyano-2,3-ditolyltetrazolium (CAS No. 102568-47-8) exemplifies the synergy between chemical innovation and biomedical advancement. Its applications span academic research, pharmaceutical development, and diagnostic technologies, making it a cornerstone in modern laboratories. Future directions may focus on derivatization to expand its functional scope, further solidifying its role in next-generation bioassays.